Cas no 216574-47-9 (3-Tert-butoxycarbonylamino-5-tert-butylthiophene-2-carboxylic acid)

• Product Name: 3-Tert-butoxycarbonylamino-5-tert-butylthiophene-2-carboxylic acid
• CAS No: 216574-47-9
• MF: C₁₄H₂₁NO₄S
• MW: 299.385843038559
• CID: 5037436
• Update Time: 2025-06-15

3-Tert-butoxycarbonylamino-5-tert-butylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-TERT-BUTOXYCARBONYLAMINO-5-TERT-BUTYLTHIOPHENE-2-CARBOXYLIC ACID
• 5-tert-butyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]thiophene-2-carboxylic acid
• 3-(tert-butoxycarbonylamino)-5-tert-butylthiophene-2-carboxylic acid
• 3-(n-carbo-tert-butoxyamino)-5-tert-butylthiophene-2-carboxylic acid
• 3-Tert-butoxycarbonylamino-5-tert-butylthiophene-2-carboxylic acid

• Inchi： 1S/C14H21NO4S/c1-13(2,3)9-7-8(10(20-9)11(16)17)15-12(18)19-14(4,5)6/h7H,1-6H3,(H,15,18)(H,16,17)
• InChI Key： CIMGYDMDHIFWKK-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C=C1C(C)(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 384
• XLogP3: 4.3
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 3-Tert-butoxycarbonylamino-5-tert-butylthiophene-2-carboxylic acid

Introduction to 3-Tert-butoxycarbonylamino-5-tert-butylthiophene-2-carboxylic acid (CAS No. 216574-47-9)

3-Tert-butoxycarbonylamino-5-tert-butylthiophene-2-carboxylic acid, identified by the chemical identifier CAS No. 216574-47-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a thiophene core with protective tert-butoxycarbonyl (Boc) groups, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of complex molecules.

The molecular structure of 3-Tert-butoxycarbonylamino-5-tert-butylthiophene-2-carboxylic acid consists of a thiophene ring substituted at the 5-position with a tert-butyl group and at the 2-position with a carboxylic acid functional group. The presence of two Boc groups at the amino and carboxylic acid positions provides stability and protection during synthetic processes, allowing for selective modifications at other reactive sites. This structural design makes it particularly useful in multi-step synthetic routes, where controlled reactivity is essential.

In recent years, the demand for heterocyclic compounds in drug discovery has surged due to their prevalence in biologically active molecules. Thiophene derivatives, in particular, have been extensively studied for their pharmacological properties, including antimicrobial, antifungal, and anti-inflammatory effects. The introduction of bulky tert-butyl groups enhances the lipophilicity of the molecule, which can improve its bioavailability and membrane permeability—a critical factor in drug design.

One of the most compelling applications of 3-Tert-butoxycarbonylamino-5-tert-butylthiophene-2-carboxylic acid is in the synthesis of protease inhibitors, which are widely used in treating chronic diseases such as HIV and cancer. The Boc protection allows chemists to selectively introduce other functional groups while maintaining the integrity of the thiophene core. Recent studies have demonstrated that thiophene-based protease inhibitors can exhibit high specificity and potency, making them promising candidates for therapeutic development.

Moreover, the compound has shown potential in materials science, particularly in the development of organic electronic devices. Thiophene derivatives are known for their excellent charge transport properties, making them suitable for use in organic semiconductors, field-effect transistors (OFETs), and photovoltaic cells. The bulky tert-butyl groups can further enhance the thermal stability and solubility of these materials, broadening their applicability in advanced technological applications.

The synthesis of 3-Tert-butoxycarbonylamino-5-tert-butylthiophene-2-carboxylic acid typically involves multi-step reactions starting from commercially available precursors such as 5-bromo-thiophene or 5-methyl-thiophene. Key steps include halogenation, nucleophilic substitution with tert-butylamine to introduce the Boc group at the amino position, followed by carboxylation at the 2-position. Advanced catalytic methods and green chemistry principles are increasingly being employed to optimize yield and minimize waste.

Recent advancements in computational chemistry have also contributed to the understanding of 3-Tert-butoxycarbonylamino-5-tert-butylthiophene-2-carboxylic acid's reactivity and interaction with biological targets. Molecular modeling studies have predicted that this compound can bind to specific pockets on enzymes and receptors, providing insights into its potential pharmacological effects. These computational approaches are complemented by experimental validations using spectroscopic techniques such as NMR spectroscopy and mass spectrometry.

The role of protective groups like Boc is particularly noteworthy in modern synthetic chemistry. They not only prevent unwanted side reactions but also allow for precise control over reaction pathways. This level of control is essential when dealing with complex molecules that require multiple functionalization steps without degradation or racemization.

In conclusion,3-Tert-butoxycarbonylamino-5-tert-butylthiophene-2-carboxylic acid (CAS No. 216574-47-9) represents a versatile building block with significant implications across pharmaceuticals and materials science. Its unique structural features enable its use in advanced synthetic strategies and innovative technological applications. As research continues to uncover new possibilities for this compound, its importance is likely to grow further, solidifying its place as a cornerstone in modern chemical synthesis.